Cas no 1185-53-1 (THAM hydrochloride)

THAM hydrochloride is a sterile, non-pyrogenic, and pH-controlled solution of tromethamine (THAM) in hydrochloric acid, offering buffering capacity against acidosis. Its ability to maintain stable pH levels makes it suitable for clinical applications where hemodynamic stability is critical.
THAM hydrochloride structure
THAM hydrochloride structure
Product name:THAM hydrochloride
CAS No:1185-53-1
MF:C4H12ClNO3
MW:157.5960
MDL:MFCD00012590
CID:40971
PubChem ID:93573

THAM hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-(hydroxymethyl)propane-1,3-diol hydrochloride
    • Tris(hydroxymethyl)aminoethane hydrochloride
    • TRIS-HCL
    • Tris(hydroxymethyl)aminomethane hydrochloride
    • 2-AMINO-2-(HYDROXYMETHYL)-1,3-PROPANEDIOL, HYDROCHLORIDE
    • SPECTRIS(R) HYDROCHLORIDE
    • SPECTRIS(TM) HYDROCHLORIDE
    • MOLE-READY-TRIS
    • 1,3-Propanediol,2-amino-2-(hydroxymethyl)-,hydrochloride
    • 3-propanediol,2-amino-2-(hydroxymethyl)-hydrochloride
    • trizmahydrochloride(trishydrochloride)
    • Tri(hydroxymethyl) amino methane hydrochloride
    • Tris hydrochloric acid
    • TRIS hydrochloride
    • Tris HCl
    • Trimethylolaminomethane Hydrochloride
    • Tris HCl, mole-ready form, molecular biology grade
    • TRIS HCl,TRIS hydrochloride,Tris(hydroxymethyl)aminomethane hydrochloride
    • Tris(hydroxymethyl)aminometha
    • Tris(hydroxymethyl)aminomethane hydrochloride(TRIS-HCl)
    • TRIS.HCl
    • Tromethane hydrochloride
    • Trizma hydrochloride
    • 2-Amino-2-(hydroxymethyl)-1,3-propanediol Hydrochloride
    • TRIS-HC1
    • Tromethamine hydrochloride
    • Trizma(R) hydrochloride
    • 1,3-Propanediol, 2-amino-2-(hydroxymethyl)-, hydrochloride
    • 2-Amino-2-hydroxymethyl-1,3-propanediol hydrochloride
    • 383V75M34E
    • Tromethamol, Tromethamine, Tris-[hydroxymethyl]aminomethane
    • Trometamol, Tromethami
    • Trometamol hydrochloride
    • THAM hydrochloride
    • Tris(hydroxymethyl)aminomethane hydrochloride,99%
    • DNA-Grade Tris-HCl Solution
    • DNA-Grade Tris-HCl Solution
    • RNase-Free Tris-HCl Solution
    • MDL: MFCD00012590
    • Inchi: 1S/C4H11NO3.ClH/c5-4(1-6,2-7)3-8;/h6-8H,1-3,5H2;1H
    • InChI Key: QKNYBSVHEMOAJP-UHFFFAOYSA-N
    • SMILES: Cl[H].O([H])C([H])([H])C(C([H])([H])O[H])(C([H])([H])O[H])N([H])[H]
    • BRN: 3675235

Computed Properties

  • Exact Mass: 157.05100
  • Monoisotopic Mass: 157.050571
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 54
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 86.7

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.05 g/mL at 20 °C
  • Melting Point: 150-152 °C
  • Boiling Point: 357oC at 760 mmHg
  • Flash Point: 169.7oC
  • PH: 2.5-4.0 (25℃, 4M in H2O)
  • Solubility: H2O: 4 M at 20 °C, clear, colorless
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, bases, moisture.
  • PSA: 86.71000
  • LogP: -0.83690
  • pka: 8.1(at 25℃)
  • Sensitiveness: Hygroscopic
  • Solubility: dissolve in water

THAM hydrochloride Security Information

THAM hydrochloride Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

THAM hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-D0227F-1g
THAM hydrochloride (reagent grade)
1185-53-1 ≥98.0%
1g
¥500 2024-05-23
SHENG KE LU SI SHENG WU JI SHU
sc-338743A-1kg
Tris, Hydrochloride (Molecular Biology Grade),
1185-53-1 ≥99%
1kg
¥3159.00 2023-09-05
Enamine
EN300-30293-0.05g
2-amino-2-(hydroxymethyl)propane-1,3-diol hydrochloride
1185-53-1 95.0%
0.05g
$19.0 2024-10-16
Enamine
EN300-30293-100.0g
2-amino-2-(hydroxymethyl)propane-1,3-diol hydrochloride
1185-53-1 95.0%
100.0g
$67.0 2024-10-16
Enamine
EN300-30293-10.0g
2-amino-2-(hydroxymethyl)propane-1,3-diol hydrochloride
1185-53-1 95.0%
10.0g
$32.0 2024-10-16
Enamine
EN300-30293-50.0g
2-amino-2-(hydroxymethyl)propane-1,3-diol hydrochloride
1185-53-1 95.0%
50.0g
$50.0 2024-10-16
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R012698-25g
THAM hydrochloride
1185-53-1 ,≥99%
25g
¥47 2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R150458-100ml
THAM hydrochloride
1185-53-1 PH=7.5
100ml
¥130 2023-09-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T36790-100g
Tris hydrochloride
1185-53-1
100g
¥108.0 2021-09-07
abcr
AB119983-5 kg
Tris(hydroxymethyl)aminomethane hydrochloride, 99%; .
1185-53-1 99%
5 kg
€892.80 2023-07-20

THAM hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1185-53-1)Tri(Hydroxymethyl) Amino Methane Hydrochloride
Order Number:3368881
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:08
Price ($):discuss personally

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